Cas no 857640-50-7 (5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL)
857640-50-7 structure
Product Name:5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
CAS No:857640-50-7
MF:C11H10ClFN2O
MW:240.661304950714
CID:1841131
PubChem ID:129965410
Update Time:2025-04-21
5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Chemical and Physical Properties
Names and Identifiers
-
- 5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL
- 857640-50-7
- DB-306623
-
- Inchi: 1S/C11H10ClFN2O/c1-15-11(12)8(6-16)10(14-15)7-4-2-3-5-9(7)13/h2-5,16H,6H2,1H3
- InChI Key: LAVZSHJJYJINEL-UHFFFAOYSA-N
- SMILES: ClC1=C(CO)C(C2C=CC=CC=2F)=NN1C
Computed Properties
- Exact Mass: 240.0465688g/mol
- Monoisotopic Mass: 240.0465688g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38Ų
5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
857640-50-7 (5-CHLORO-3-(2-FLUOROPHENYL)-1-METHYL-1H-PYRAZOLE-4-METHANOL) Related Products
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